[5,5'-Bipyrimidine]-2,2',4,4',6,6'(1H,1'H,3H,3'H,5H,5'H)-hexone,5,5'-dihydroxy-, dihydrate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
[5,5’-Bipyrimidine]-2,2’,4,4’,6,6’(1H,1’H,3H,3’H,5H,5’H)-hexone,5,5’-dihydroxy-, dihydrate: is a complex organic compound characterized by its bipyrimidine core structure
Properties
IUPAC Name |
5-hydroxy-5-(5-hydroxy-2,4,6-trioxo-1,3-diazinan-5-yl)-1,3-diazinane-2,4,6-trione;hydrate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O8.H2O/c13-1-7(19,2(14)10-5(17)9-1)8(20)3(15)11-6(18)12-4(8)16;/h19-20H,(H2,9,10,13,14,17)(H2,11,12,15,16,18);1H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXFRHQRCIYXQEK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=O)C(C(=O)NC(=O)N1)(C2(C(=O)NC(=O)NC2=O)O)O.O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4O9 | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.17 g/mol | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [5,5’-Bipyrimidine]-2,2’,4,4’,6,6’(1H,1’H,3H,3’H,5H,5’H)-hexone,5,5’-dihydroxy-, dihydrate typically involves multi-step organic reactions. One common method includes the following steps:
Formation of Bipyrimidine Core: The initial step involves the coupling of two pyrimidine rings. This can be achieved through a condensation reaction using appropriate precursors under controlled conditions.
Hydration: The final step involves the addition of water molecules to form the dihydrate compound. This is typically achieved by crystallization from an aqueous solution.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. Key considerations include:
Reaction Optimization: Ensuring optimal reaction conditions (temperature, pressure, pH) to maximize yield and purity.
Purification: Employing techniques such as recrystallization, chromatography, or distillation to purify the final product.
Safety and Environmental Controls: Implementing measures to handle hazardous reagents and by-products safely and minimize environmental impact.
Chemical Reactions Analysis
Types of Reactions
[5,5’-Bipyrimidine]-2,2’,4,4’,6,6’(1H,1’H,3H,3’H,5H,5’H)-hexone,5,5’-dihydroxy-, dihydrate: undergoes various chemical reactions, including:
Oxidation: The hydroxyl groups can be oxidized to form quinone derivatives.
Reduction: The compound can be reduced to form dihydro derivatives.
Substitution: The pyrimidine rings can undergo substitution reactions with nucleophiles or electrophiles.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, potassium permanganate.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Substitution Reagents: Halogens, alkylating agents.
Major Products
Oxidation: Quinone derivatives.
Reduction: Dihydro derivatives.
Substitution: Various substituted bipyrimidine compounds.
Scientific Research Applications
[5,5’-Bipyrimidine]-2,2’,4,4’,6,6’(1H,1’H,3H,3’H,5H,5’H)-hexone,5,5’-dihydroxy-, dihydrate: has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.
Medicine: Explored for its therapeutic potential in treating various diseases due to its unique chemical properties.
Industry: Utilized in the development of advanced materials and chemical processes.
Mechanism of Action
The mechanism by which [5,5’-Bipyrimidine]-2,2’,4,4’,6,6’(1H,1’H,3H,3’H,5H,5’H)-hexone,5,5’-dihydroxy-, dihydrate exerts its effects involves interactions with molecular targets such as enzymes or receptors. The hydroxyl groups and bipyrimidine core play crucial roles in binding to these targets, influencing biochemical pathways and cellular processes.
Comparison with Similar Compounds
[5,5’-Bipyrimidine]-2,2’,4,4’,6,6’(1H,1’H,3H,3’H,5H,5’H)-hexone,5,5’-dihydroxy-, dihydrate: can be compared with other bipyrimidine derivatives:
[5,5’-Bipyrimidine]-2,2’,4,4’,6,6’-hexone: Lacks hydroxyl groups, resulting in different chemical reactivity and applications.
[5,5’-Bipyrimidine]-2,2’,4,4’,6,6’-tetraone:
The presence of hydroxyl groups in [5,5’-Bipyrimidine]-2,2’,4,4’,6,6’(1H,1’H,3H,3’H,5H,5’H)-hexone,5,5’-dihydroxy-, dihydrate makes it unique, providing specific reactivity and binding capabilities that distinguish it from other similar compounds.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
